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For Researchers, Scientists, and Drug Development Professionals: An in-depth comparison of

water disinfection technologies, with a focus on the emerging potential of ozone hydrate
against established methods like conventional ozonation, chlorine, and ultraviolet (UV)

disinfection.

This guide provides a comprehensive performance evaluation of various water disinfection

technologies. We present a detailed comparison of conventional methods—ozonation,

chlorination, and UV disinfection—supported by quantitative data on their efficacy.

Furthermore, we introduce ozone hydrate as a novel, emerging technology for ozone storage

and delivery, exploring its potential advantages and current research standing.

Comparison of Water Disinfection Performance
The following tables summarize the key performance indicators for conventional ozonation,

chlorine, and UV disinfection, offering a clear comparison for researchers and professionals.
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Table 1: Disinfection Efficacy - CT Values (mg·min/L) for 99.9% (3-log) Inactivation of Various

Microorganisms

Microorganism Ozone (O₃)
Free Chlorine
(HOCl)

UV Light (mJ/cm²)

E. coli ~0.02[1] ~0.03-0.05 5-10

Rotavirus ~0.2 ~0.1-0.5 24

Poliovirus ~0.1-0.2 ~1.1-2.5 21

Giardia lamblia ~0.5-0.6[2] ~47-150[2] <10[3]

Cryptosporidium

parvum
~5-10 >7200 <10[3]

Note: CT values for chlorine are highly dependent on pH and temperature. The values

presented are approximate and for comparative purposes. UV dose is used for inactivation

instead of a CT value.

Table 2: General Comparison of Disinfection Methods
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Feature
Ozone
(Conventional)

Chlorine UV Disinfection

Disinfection Power Very High High Moderate to High

Contact Time Short[4] Long Very Short

Residual Disinfection None[5] Yes None

Byproduct Formation

Potential for

bromates, aldehydes,

ketones[5][6]

Trihalomethanes

(THMs), Haloacetic

Acids (HAAs)[5]

None

Effectiveness against

Protozoa
Very Effective[7] Low to Moderate Very Effective[3]

Operating Costs
High (energy

intensive)[5]
Low Moderate

Capital Costs High[5] Low Moderate to High

pH Sensitivity
Less sensitive than

chlorine
Highly sensitive Not sensitive

Turbidity Impact Can be affected Can be affected Highly affected

The Emergence of Ozone Hydrate in Water
Disinfection
Ozone hydrate, a type of clathrate hydrate, is a crystalline solid formed from water and ozone

molecules. In this structure, ozone molecules are trapped within a lattice of water molecules,

creating a stable, solid form of ozone.[8][9] This technology is primarily being explored as a

method for the stable storage and controlled release of ozone, which could offer significant

advantages over the on-site generation and immediate use required for conventional

ozonation.

While research into ozone clathrate hydrates has demonstrated their potential for long-term

ozone preservation[8], there is currently a lack of publicly available, direct quantitative data on

their disinfection performance in water treatment applications. The expectation is that the

disinfection mechanism would be the same as conventional ozonation—the release of ozone

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.waterrf.org/research/projects/protocol-designing-and-conducting-uv-disinfection-studies
https://en.wikipedia.org/wiki/CT_Value
https://en.wikipedia.org/wiki/CT_Value
https://www.palintest.com/how-to-test-ozone-levels-in-industrial-water/
https://en.wikipedia.org/wiki/CT_Value
https://engineering.purdue.edu/~jafvert/GEP_EEE/Ozone%20Team%20Final%20Report%20S2013.pdf
https://conductscience.com/bacteria-enumeration/
https://en.wikipedia.org/wiki/CT_Value
https://en.wikipedia.org/wiki/CT_Value
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#a-comparative-guide-to-water-disinfection-evaluating-ozone-hydrate-and-conventional-methods
https://www.benchchem.com/product/b14423654/docs?utm_src=pdf-body#a-comparative-guide-to-water-disinfection-evaluating-ozone-hydrate-and-conventional-methods
https://iwaponline.com/ws/article/23/10/4047/97764/Methods-for-detection-and-enumeration-of-coliforms
https://cdn.who.int/media/docs/default-source/wash-documents/water-safety-and-quality/household-water-treatment/protocol-for-evaluating-the-microbilogical-performance-of-chlorine-disinfectants-(july-2014).pdf?sfvrsn=69e30b5a_5
https://iwaponline.com/ws/article/23/10/4047/97764/Methods-for-detection-and-enumeration-of-coliforms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14423654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


into the water. The key difference and potential advantage lies in the delivery method, which

could allow for a more sustained and controlled release of ozone, potentially leading to more

efficient disinfection over time. Further experimental data is required to validate these potential

benefits and establish performance benchmarks.

Experimental Protocols
General Experimental Workflow for Evaluating
Disinfection Efficacy
The following protocol outlines a general procedure for assessing the performance of a water

disinfection method.

Preparation of Test Water:

Characterize the source water for parameters such as pH, temperature, turbidity, Total

Organic Carbon (TOC), and alkalinity.

If required, spike the water with a known concentration of a target microorganism (e.g., E.

coli, MS2 bacteriophage).

Disinfection Process:

For Ozonation: Generate ozone gas and bubble it through the test water in a contact

chamber. Measure the dissolved ozone concentration over time.

For Chlorination: Add a stock solution of a chlorine-based disinfectant (e.g., sodium

hypochlorite) to the test water to achieve the desired concentration.

For UV Disinfection: Pass the test water through a collimated beam or a continuous flow

UV reactor with a known UV dose.

Contact Time and Sampling:

Allow the disinfectant to react with the water for a predetermined contact time.

Collect samples at various time points. Immediately quench the disinfectant in the

collected samples to halt the disinfection process (e.g., using sodium thiosulfate for ozone
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and chlorine).

Microbial Enumeration:

Enumerate the surviving microorganisms in the treated and control samples using

appropriate methods such as membrane filtration or the spread plate technique.[3][8][10]

[11][12]

Data Analysis:

Calculate the log reduction of the target microorganism for each disinfection condition.[13]

[14][15][16][17][18]

For chemical disinfectants, calculate the CT value by multiplying the disinfectant

concentration by the contact time.[2][4][5][15][19][20][21][22]

Protocol for Determining Disinfection Byproduct (DBP)
Formation Potential
This protocol is designed to assess the potential for the formation of harmful disinfection

byproducts.

Sample Preparation:

Use the same source water as in the disinfection efficacy testing.

Disinfection and Incubation:

Apply the disinfectant (ozone or chlorine) at a concentration and contact time relevant to

typical treatment conditions.

After the initial contact time, store the samples in sealed, headspace-free amber vials at a

controlled temperature for a specified incubation period (e.g., 24 hours) to simulate

distribution system conditions.

DBP Analysis:

At the end of the incubation period, quench any remaining disinfectant.
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Analyze the samples for target DBPs (e.g., THMs, HAAs for chlorination; bromate for

ozonation) using appropriate analytical methods such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

[23][24][25][26]

Visualizing the Processes and Mechanisms
To further elucidate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Experimental workflow for evaluating disinfection efficacy.
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Mechanism of microbial inactivation by ozone.
Conceptual diagram of an ozone clathrate hydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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